Cas no 866041-31-8 (N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide)

• Product Name: N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide
• CAS No: 866041-31-8
• MF: C₁₈H₁₂FN₃O₂
• MW: 321.305187225342
• CID: 5698931
• PubChem ID: 3723579
• Update Time: 2025-05-26

N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• cid_3723579
• SMR000336753
• HMS2740M21
• N-(5H-chromeno[4,3-d]pyrimidin-2-yl)-4-fluoranyl-benzamide
• DTXSID201326867
• N-(5H-chromeno[4,3-d]pyrimidin-2-yl)-4-fluorobenzenecarboxamide
• AKOS005097085
• N-(5H-chromeno[4,3-d]pyrimidin-2-yl)-4-fluoro-benzamide
• N-(5H-[1]benzopyrano[4,3-d]pyrimidin-2-yl)-4-fluorobenzamide
• N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide
• 866041-31-8
• N-(5H-chromeno[4,3-d]pyrimidin-2-yl)-4-fluorobenzamide
• 5X-0944
• BDBM100072
• MLS000720772
• CHEMBL1586506
• Benzamide, N-5H-[1]benzopyrano[4,3-d]pyrimidin-2-yl-4-fluoro-

• Inchi： 1S/C18H12FN3O2/c19-13-7-5-11(6-8-13)17(23)22-18-20-9-12-10-24-15-4-2-1-3-14(15)16(12)21-18/h1-9H,10H2,(H,20,21,22,23)
• InChI Key： WQHQAQVHEREJDF-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C2COC3=CC=CC=C3C2=N1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 321.09135480g/mol
• Monoisotopic Mass: 321.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• pka: 10.39±0.20(Predicted)

Additional information on N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide

Recent Advances in the Study of N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide (CAS: 866041-31-8)

N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide (CAS: 866041-31-8) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the chromeno[4,3-d]pyrimidine class, which is known for its diverse biological activities, including anticancer, anti-inflammatory, and kinase inhibitory properties. Recent studies have focused on elucidating the molecular mechanisms, pharmacokinetics, and therapeutic potential of this compound, particularly in the context of oncology and targeted therapy.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific protein kinases. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Preliminary in vitro studies have demonstrated that N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide exhibits high selectivity and efficacy against certain kinase targets, making it a promising candidate for further development. The compound's unique structural features, including the chromeno-pyrimidine core and the 4-fluorobenzamide moiety, are believed to contribute to its binding affinity and specificity.

Recent research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding the compound's bioavailability and potential for clinical translation. Early results suggest that N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide has favorable pharmacokinetic characteristics, such as good oral bioavailability and moderate plasma protein binding, which are desirable traits for drug candidates.

In addition to its kinase inhibitory activity, the compound has shown promise in preclinical models of cancer. For instance, in xenograft models of breast cancer and non-small cell lung cancer, treatment with N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide resulted in significant tumor growth inhibition. These findings are supported by mechanistic studies indicating that the compound induces apoptosis and cell cycle arrest in cancer cells, further highlighting its therapeutic potential.

Despite these promising results, challenges remain in the development of N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide as a therapeutic agent. Issues such as potential off-target effects, resistance mechanisms, and formulation optimization need to be addressed in future studies. Nevertheless, the compound represents a valuable addition to the growing arsenal of small molecule inhibitors in chemical biology and drug discovery.

In conclusion, N-{5H-chromeno[4,3-d]pyrimidin-2-yl}-4-fluorobenzamide (CAS: 866041-31-8) is a compound with significant potential in the field of targeted therapy and oncology. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacokinetic properties, and evaluate its efficacy in clinical settings. As the understanding of this compound deepens, it may pave the way for the development of novel therapeutic strategies for treating kinase-driven diseases.